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Compound of Interest

Compound Name:
5-Bromo-2,2,3,3-tetrafluoro-1-

benzothiophene

CAS No.: 146431-20-1

Cat. No.: B132027

Get Quote

5-Bromo-2,2,3,3-tetrafluoro-1-benzothiophene is a specialized heterocyclic compound that

merges the structural motifs of benzothiophene with the unique properties of a tetrafluorinated

ring. Benzothiophene cores are prevalent in a variety of pharmaceutical agents, including

selective estrogen receptor modulators like Raloxifene and antipsychotics.[1][2][3][4] The

introduction of fluorine is a cornerstone of modern medicinal chemistry, often employed to

enhance metabolic stability, bioavailability, and binding affinity.[5][6] The combination of these

structural features makes this compound a molecule of significant interest for researchers in

drug discovery and materials science.

This guide provides a comprehensive safety and handling framework for 5-Bromo-2,2,3,3-
tetrafluoro-1-benzothiophene. In the absence of a formally published Safety Data Sheet

(SDS) for this specific molecule, this document synthesizes data from structurally analogous

compounds, including brominated thiophenes and fluorinated heterocycles, to construct a

robust and cautious operational protocol. The causality behind each recommendation is

explained to empower researchers to handle this compound with the highest degree of safety

and scientific integrity.
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Compound Identification and Inferred
Physicochemical Properties
To establish a baseline for safe handling, we must first understand the compound's likely

physical state and characteristics. These properties are inferred from related benzothiophene

and fluorinated aromatic structures.

Property
Inferred Value /
Observation

Rationale and
Authoritative Grounding

Molecular Formula C₈H₃BrF₄S Derived from chemical name.

Appearance

Likely a solid (crystalline

powder) or a high-boiling point

liquid.

Unsubstituted benzothiophene

is a solid with a melting point of

32 °C.[7] Bromination and

fluorination typically increase

molecular weight and melting

point.

Odor

Potentially unpleasant, similar

to naphthalene or other

thiophenes.

Benzothiophene itself has an

odor similar to naphthalene.[7]

Many sulfur-containing

heterocycles possess strong,

often unpleasant, odors.

Solubility

Expected to be insoluble in

water, but soluble in common

organic solvents (e.g., DCM,

THF, Acetone).

The hydrophobic nature of the

aromatic rings and halogen

substituents suggests poor

water solubility.

Stability

Likely stable under standard

laboratory conditions. May be

sensitive to strong oxidizing

agents or bases.

General stability is

characteristic of aromatic

heterocycles. Reactivity with

strong reagents is a common

trait.

Hazard Identification and Risk Mitigation
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The primary hazards associated with this compound can be deconstructed by analyzing its

core components: the brominated aromatic system and the perfluorinated aliphatic ring fused

to it.

Primary Hazard Concerns:

Acute Toxicity & Irritation: Based on related brominated thiophenes, the compound is

expected to be harmful if swallowed, inhaled, or absorbed through the skin.[8] It is presumed

to be a significant irritant to the skin, eyes, and respiratory tract.[8]

Hazardous Decomposition: Combustion or extreme heat can lead to the release of highly

toxic and corrosive gases, including hydrogen bromide (HBr), hydrogen fluoride (HF), and

sulfur oxides (SOx). The formation of HF is a critical concern due to its severe corrosive

action on tissues.

Reactivity: While generally stable, fluorinated compounds can react vigorously with strong

bases and oxidizing agents.

GHS Hazard Classification (Inferred):

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed.

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity
Category 3 Warning

H335: May cause

respiratory irritation.

First-Aid Measures: A Self-Validating Response
Protocol
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Immediate and appropriate first-aid is critical. The following steps are designed to mitigate

exposure and should be followed while seeking immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and shoes at once.[8] Wash the affected

area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention

if irritation develops or persists.

Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and provide plenty of

water to drink. Never give anything by mouth to an unconscious person. Seek immediate

medical attention immediately.

Fire-Fighting and Accidental Release Protocols
Fire-Fighting Measures
The presence of both bromine and fluorine dictates the fire-fighting strategy.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam. A water spray can be used to cool fire-exposed containers, but care must be

taken.

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

material.

Specific Hazards from Combustion: The primary risk is the generation of toxic and corrosive

gases, including carbon oxides, sulfur oxides, hydrogen bromide, and critically, hydrogen

fluoride (HF). Firefighters must wear a self-contained breathing apparatus (SCBA) and full

protective gear.
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Accidental Release Measures
A swift, controlled response is necessary to prevent contamination and exposure.

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, but avoid directing airflow out of the lab into

public spaces.

Contain: Use an inert absorbent material like vermiculite, dry sand, or earth to contain the

spill. Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[8]

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., acetone)

followed by soap and water.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,

including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.

Handling, Storage, and Exposure Control
Adherence to strict handling and storage protocols is the foundation of safety for researchers.

The unique nature of fluorinated compounds requires specialized considerations beyond

standard chemical handling.[9][10]

Engineering Controls and Personal Protective
Equipment (PPE)

Primary Engineering Control: All manipulations of this compound, including weighing and

dissolution, must be performed inside a certified chemical fume hood to minimize inhalation

exposure.[8]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.
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Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves

for any signs of degradation before use.

Skin and Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe

shoes.

Respiratory Protection: If working outside a fume hood (not recommended) or during a

large spill, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is

required.

Safe Handling Workflow
The following diagram outlines a self-validating workflow for the safe handling and use of the

compound in a typical laboratory experiment.
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Diagram 1: Safe Handling and Experimental Workflow
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Caption: A step-by-step workflow for the safe handling of 5-Bromo-2,2,3,3-tetrafluoro-1-
benzothiophene.

Storage Requirements
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and moisture.

Location: Store in a designated area for toxic and halogenated compounds, away from

general laboratory traffic.

Stability and Reactivity Profile
Understanding the chemical stability is key to preventing hazardous reactions.

Reactivity: As noted, this compound may react with strong bases and oxidizing agents.

Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: Upon thermal decomposition, it will emit toxic fumes of

hydrogen fluoride (HF), hydrogen bromide (HBr), and sulfur oxides (SOx).

Toxicological Information (Inferred)
A comprehensive toxicological study has not been performed on this specific molecule. The

following information is extrapolated from the hazards of its constituent parts.

Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Health Effects:

Skin and Eyes: Expected to cause serious irritation, redness, and pain upon contact.[8]

Inhalation: May cause irritation to the respiratory tract, leading to coughing and shortness

of breath.[8]

Ingestion: Harmful if swallowed, may cause irritation of the digestive tract.[8]
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Chronic Exposure: The long-term effects of exposure are unknown. As with any novel

chemical, chronic exposure should be avoided.

Conclusion: A Framework for Responsible
Innovation
5-Bromo-2,2,3,3-tetrafluoro-1-benzothiophene represents a class of molecules with

significant potential in pharmaceutical and materials science research. While its specific

hazards are not yet fully documented, a robust safety protocol can be constructed by analyzing

its structural components. The principles of hazard mitigation through engineering controls,

diligent use of personal protective equipment, and strict adherence to safe handling and

storage protocols are paramount. This guide provides the necessary framework for researchers

to work with this compound responsibly, ensuring both personal safety and the integrity of their

scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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